Cas no 103394-86-1 (Ethanone, 1-phenyl-2-(phenylmethoxy)-)

Ethanone, 1-phenyl-2-(phenylmethoxy)- structure
103394-86-1 structure
Product Name:Ethanone, 1-phenyl-2-(phenylmethoxy)-
CAS No:103394-86-1
MF:C15H14O2
MW:226.270464420319
CID:1141270
PubChem ID:11253125
Update Time:2025-04-20

Ethanone, 1-phenyl-2-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-phenyl-2-(phenylmethoxy)-
    • 2-(benzyloxy)acetophenone
    • EN300-7325059
    • Z906195418
    • CS-0259411
    • G46332
    • SCHEMBL657234
    • 2-(benzyloxy)-1-phenylethanone
    • MRSDBRAGNWAUPL-UHFFFAOYSA-N
    • AKOS011308021
    • 2-(Benzyloxy)-1-phenylethan-1-one
    • 103394-86-1
    • 2-benzyloxy-acetophenone
    • Inchi: 1S/C15H14O2/c16-15(14-9-5-2-6-10-14)12-17-11-13-7-3-1-4-8-13/h1-10H,11-12H2
    • InChI Key: MRSDBRAGNWAUPL-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)COCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 226.099379685g/mol
  • Monoisotopic Mass: 226.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 26.3Ų

Ethanone, 1-phenyl-2-(phenylmethoxy)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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